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Adenylate Cyclase Type 5 (ADCY5) is a critical enzyme in the cyclic adenosine

monophosphate (cAMP) signaling pathway, a ubiquitous second messenger system involved in

a vast array of physiological processes. This technical guide provides an in-depth exploration of

ADCY5's function, regulation, and its implications in human health and disease, with a

particular focus on its role in the central nervous system and its association with movement

disorders.

Core Function and Mechanism of ADCY5
ADCY5 is a membrane-bound enzyme that catalyzes the conversion of adenosine triphosphate

(ATP) to cAMP.[1][2][3] This process is a fundamental step in signal transduction downstream

of G protein-coupled receptors (GPCRs). The generated cAMP acts as a second messenger,

activating downstream effectors, most notably Protein Kinase A (PKA), which in turn

phosphorylates a multitude of target proteins, leading to a cellular response.[2][4]

The structure of ADCY5 consists of an intracellular N-terminal domain, two transmembrane

domains each with six helices, and two cytoplasmic catalytic domains (C1a and C2a).[2] The

two catalytic domains associate to form the active site for ATP conversion.[2]
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The activity of ADCY5 is tightly regulated by a complex interplay of stimulatory and inhibitory

signals, primarily through its interaction with heterotrimeric G proteins.

Activation: ADCY5 is potently stimulated by the Gαs and Gαolf subunits of G proteins.[2][5]

This activation typically occurs downstream of GPCRs such as the β-adrenergic receptors

and the D1 dopamine receptor.[1][2]

Inhibition: Conversely, ADCY5 activity is inhibited by the Gαi/o subunits of G proteins, which

are activated by receptors like the D2 dopamine receptor and the A1 adenosine receptor.[2]

[5]

Other Regulators: ADCY5 activity is also modulated by other factors, including protein kinase

A (PKA) in a negative feedback loop, calcium, and Gβγ subunits.[1][6]

This dual regulation allows for fine-tuning of intracellular cAMP levels in response to various

extracellular stimuli.

The ADCY5-cAMP Signaling Pathway
The signaling cascade initiated by ADCY5 is crucial for numerous cellular functions. The

following diagram illustrates the canonical ADCY5-mediated cAMP signaling pathway.
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Caption: The ADCY5-mediated cAMP signaling pathway.

Tissue Expression and Physiological Roles
ADCY5 is expressed in various tissues, with notably high levels in the corpus striatum of the

brain, heart muscle, and pancreatic islets.[1][2] This expression pattern underscores its diverse

physiological roles:

Motor Control: In the striatum, ADCY5 is a key player in modulating neuronal activity in both

the direct and indirect pathways, which are essential for the control of movement.[2][7] It

integrates signals from dopamine and adenosine receptors to regulate motor function.[2]

Cardiac Function: In the heart, ADCY5 is involved in mediating the effects of β-adrenergic

stimulation.[1] Studies in mice have shown that the absence of ADCY5 can confer resistance

to cardiac stress and increase longevity.[2]
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Insulin Secretion: In pancreatic islets, ADCY5 plays a role in regulating glucose-stimulated

insulin secretion.[1][8]

ADCY5 in Disease: ADCY5-Related Dyskinesia
Mutations in the ADCY5 gene are the cause of ADCY5-related dyskinesia, a movement

disorder characterized by a spectrum of involuntary movements including chorea, dystonia, and

myoclonus.[9][10][11] These movements often begin in childhood and can be exacerbated by

factors like drowsiness.[9]

Most disease-causing mutations are "gain-of-function," leading to a hyperactive ADCY5

enzyme and consequently, elevated intracellular cAMP levels.[3][10][12] This disrupts the

delicate balance of neuronal signaling in the striatum, resulting in the observed hyperkinetic

movements.[2]

ADCY5 Mutation
Reported Effect on

cAMP Levels

Associated

Phenotype
Reference

p.R418W
Increased cAMP

accumulation

Familial dyskinesia

with facial myokymia
[2][9][10]

p.R418G Milder phenotype
Paroxysmal chorea

and dystonia
[9]

p.R418Q Milder phenotype
Autosomal-dominant

myoclonus-dystonia
[9]

p.A726T
Significantly increased

intracellular cAMP

Familial dyskinesia

with facial myokymia
[13]

Experimental Protocols for Studying ADCY5
Measurement of Intracellular cAMP Levels
A common method to assess ADCY5 activity is to measure the accumulation of intracellular

cAMP in cells expressing wild-type or mutant ADCY5.

Protocol Outline: Competitive Enzyme Immunoassay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.genecards.org/cgi-bin/carddisp.pl?gene=ADCY5
https://maayanlab.cloud/Harmonizome/gene/ADCY5
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950003/
https://www.researchgate.net/figure/Clinical-features-and-ADCY5-mutations-reported-to-date_tbl1_300750149
https://www.adcy5.org/adcy5
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950003/
https://medlineplus.gov/download/genetics/gene/adcy5.pdf
https://www.researchgate.net/figure/Clinical-features-and-ADCY5-mutations-reported-to-date_tbl1_300750149
https://www.ncbi.nlm.nih.gov/books/NBK263441/
https://en.wikipedia.org/wiki/ADCY5
https://en.wikipedia.org/wiki/ADCY5
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950003/
https://www.researchgate.net/figure/Clinical-features-and-ADCY5-mutations-reported-to-date_tbl1_300750149
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4457323/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture and Transfection:

HEK293 cells are cultured in appropriate media.

Cells are transiently transfected with expression vectors for wild-type or mutant ADCY5

using a suitable transfection reagent. An empty vector control is also included.

Cell Stimulation:

24-48 hours post-transfection, cells are treated with agonists or antagonists to modulate

ADCY5 activity. For example, isoproterenol can be used to stimulate β-adrenergic

receptors and activate ADCY5.

A phosphodiesterase inhibitor is often included to prevent the degradation of cAMP.

Cell Lysis:

The reaction is stopped, and cells are lysed to release intracellular cAMP.

cAMP Quantification:

The cAMP concentration in the cell lysates is determined using a competitive enzyme

immunoassay (EIA) kit.

In these assays, free cAMP in the sample competes with a fixed amount of labeled cAMP

for binding to a specific antibody. The amount of labeled cAMP bound to the antibody is

inversely proportional to the concentration of cAMP in the sample.

The signal is then read on a plate reader, and cAMP concentrations are calculated based

on a standard curve.

A variety of commercial kits are available for measuring cAMP, including those based on

fluorescence resonance energy transfer (FRET), bioluminescence resonance energy transfer

(BRET), and homogeneous time-resolved fluorescence (HTRF).[14][15][16][17]

Workflow for Identifying ADCY5 Mutations
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The identification of pathogenic mutations in the ADCY5 gene typically involves the following

workflow:

Patient with
Movement Disorder

Informed Consent

Genomic DNA Extraction
(from whole blood)

Whole Exome or
Whole Genome Sequencing

Variant Calling and
Annotation

Variant Filtering
(based on frequency, predicted effect, etc.)

Identification of Candidate
ADCY5 Variant

Sanger Sequencing
(for confirmation and segregation analysis)

Functional Studies
(e.g., cAMP assays)

Molecular Diagnosis of
ADCY5-Related Dyskinesia
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Caption: Workflow for the identification of ADCY5 mutations.

Therapeutic Perspectives
The understanding of ADCY5's role in disease has opened avenues for therapeutic

development. For ADCY5-related dyskinesia, strategies aimed at reducing cAMP levels in the

striatum are being explored. Caffeine, an antagonist of the A2A adenosine receptor which

activates ADCY5, has shown promise in reducing the severity of dyskinesias in some patients.

[18][19][20] Deep brain stimulation is another potential therapeutic option.[10]

Conclusion
ADCY5 is a pivotal enzyme in the cAMP signaling pathway, with profound implications for

motor control, cardiac function, and metabolic regulation. The discovery of its role in ADCY5-

related dyskinesia has highlighted the critical importance of tightly regulated cAMP signaling in

the central nervous system. Future research focused on the specific regulatory mechanisms of

ADCY5 and the development of isoform-specific modulators holds significant promise for the

treatment of this and other related disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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